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Compound of Interest

Compound Name: Acetaminophen sulfate

Cat. No.: B162742

For researchers and scientists engaged in drug development and other laboratory work, the
safe handling and disposal of chemical waste are paramount. Acetaminophen sulfate, a
metabolite of acetaminophen, is a compound that requires careful management to ensure
personnel safety and environmental compliance. This guide provides essential, step-by-step
procedures for the proper disposal of acetaminophen sulfate in a laboratory setting.

Chemical and Physical Properties

A clear understanding of a substance's properties is foundational to its safe handling and

disposal.
Property Value
Molecular Formula CsHoaNOsS[1][2][3]
Molecular Weight 231.23 g/mol [1][2]
Appearance Solid, Crystals or Crystalline Powder[1][4]
Solubility in Water Slightly soluble[5]
InChlKey IGTYILLPRIOVFY-UHFFFAOYSA-N[2]
CAS Number 10066-90-7[1][3]

Hazard Identification and Safety Precautions
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Acetaminophen sulfate is classified as a hazardous substance.[6] It is known to cause skin
irritation, serious eye damage, and may lead to an allergic skin reaction or respiratory irritation.
[7][8] Therefore, appropriate personal protective equipment (PPE) is mandatory when handling
this compound.

Required Personal Protective Equipment (PPE):

o Eye Protection: Safety glasses or goggles are essential to prevent eye contact.[9]
e Hand Protection: Nitrile gloves should be worn to avoid skin contact.[9]

o Body Protection: Alab coat is required to protect against accidental spills.[9]

o Respiratory Protection: In situations where dust may be generated, a particulate filter
respirator is necessary.[4]

Step-by-Step Disposal Protocol

The proper disposal of acetaminophen sulfate waste should be treated with the same
diligence as any other laboratory chemical.

1. Waste Segregation and Collection:

« Initial Step: Do not mix acetaminophen sulfate waste with other waste streams, especially
with incompatible chemicals like oxidizing agents.[7][9]

» Container: Collect the waste in a designated, chemically compatible, and clearly labeled
hazardous waste container.[9] The container must be kept closed except when adding
waste.[9]

2. Labeling:

e The waste container must be clearly marked with "Hazardous Waste," the chemical name
"Acetaminophen Sulfate,” and the date when the waste accumulation began.[9]

w

. Storage:
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» Store the waste container in a designated satellite accumulation area (SAA) at or near the
point of generation.[9][10]

e Ensure that the storage area is away from sinks, floor drains, direct sunlight, and heat
sources.[11]

e Incompatible wastes must be stored in separate containment bins.[11]
4. Final Disposal:

» Professional Service: The primary and recommended method for the final disposal of
acetaminophen sulfate is through a licensed hazardous waste disposal company.[9]
Contact your institution's Environmental Health and Safety (EH&S) department to arrange for
pickup.[9]

¢ Prohibited Methods:

o Do Not dispose of acetaminophen sulfate down the drain.[4][9] Discharging chemicals
into the sewer system can interfere with wastewater treatment processes and harm the
environment.[12]

o Do Not dispose of acetaminophen sulfate in the regular trash.[9]

« Incineration: Controlled incineration by a licensed facility is a common and effective method
for the destruction of chemical waste.[4][9]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
acetaminophen sulfate waste in a laboratory setting.
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Caption: Workflow for the proper disposal of acetaminophen sulfate waste.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and
environmentally responsible disposal of acetaminophen sulfate, fostering a secure and
compliant research environment. Always consult your institution's specific safety and disposal
guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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